![molecular formula C9H7Cl3N2O2 B1391762 (6,8-Dichloroimidazo[1,2-a]pyridin-2-yl)-acetic acid hydrochloride CAS No. 1235438-87-5](/img/structure/B1391762.png)
(6,8-Dichloroimidazo[1,2-a]pyridin-2-yl)-acetic acid hydrochloride
Overview
Description
“(6,8-Dichloroimidazo[1,2-a]pyridin-2-yl)-acetic acid hydrochloride” is a unique chemical compound with the empirical formula C9H7Cl3N2O2 and a molecular weight of 281.52 . It is a solid substance . Sigma-Aldrich provides this product to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The SMILES string of this compound is “ClC1=CC(Cl)=CN2C1=NC(CC(O)=O)=C2.Cl” and its InChI code is "1S/C9H6Cl2N2O2.ClH/c10-5-1-7(11)9-12-6(2-8(14)15)4-13(9)3-5;/h1,3-4H,2H2,(H,14,15);1H" .Physical And Chemical Properties Analysis
“(6,8-Dichloroimidazo[1,2-a]pyridin-2-yl)-acetic acid hydrochloride” is a solid substance . Its empirical formula is C9H7Cl3N2O2 and its molecular weight is 281.52 .Scientific Research Applications
Based on the available information, it appears that (6,8-Dichloroimidazo[1,2-a]pyridin-2-yl)-acetic acid hydrochloride has been studied primarily for its potential applications in cancer research. Here is a detailed analysis of this application:
Cancer Research
This compound has attracted interest due to its role in the phosphatidylinositol 3-kinase (PI3K) signalling pathway , which is often associated with tumorigenesis, progression, and poor prognosis in cancer. Inhibitors targeting this pathway, such as (6,8-Dichloroimidazo[1,2-a]pyridin-2-yl)-acetic acid hydrochloride , are considered promising therapeutic agents for treating cancer .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of (6,8-Dichloroimidazo[1,2-a]pyridin-2-yl)-acetic acid hydrochloride is the phosphatidylinositol 3-kinase (PI3K) . PI3K is a lipid kinase that plays a key regulatory role in various cellular physiological processes including cell growth, proliferation, survival, and metabolism .
Mode of Action
The compound interacts with its target, PI3K, by inhibiting its activity . This inhibition disrupts the PI3K signalling pathway, which is often associated with tumourigenesis, progression, and poor prognosis .
Biochemical Pathways
The inhibition of PI3K affects the PI3K-AKT pathway . Akt, also known as protein kinase B (PKB), is a serine/threonine kinase that plays a key role in the PI3K signalling pathway . Abnormal activation of the PI3K-AKT pathway is often identified as one of the major factors resulting in tumourigenesis, progression, and poor prognosis .
Pharmacokinetics
It is known that the compound is a solid at room temperature . Its storage temperature is 2-8°C, suggesting that it may be stable under refrigerated conditions .
Result of Action
In vitro anticancer assays have shown that compounds similar to (6,8-Dichloroimidazo[1,2-a]pyridin-2-yl)-acetic acid hydrochloride exhibit submicromolar inhibitory activity against various tumour cell lines . These compounds induce cell cycle arrest at the G2/M phase and cell apoptosis by inhibiting PI3K .
Action Environment
The action of (6,8-Dichloroimidazo[1,2-a]pyridin-2-yl)-acetic acid hydrochloride can be influenced by environmental factors such as temperature and pH. As mentioned earlier, the compound is stable at low temperatures . .
properties
IUPAC Name |
2-(6,8-dichloroimidazo[1,2-a]pyridin-2-yl)acetic acid;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6Cl2N2O2.ClH/c10-5-1-7(11)9-12-6(2-8(14)15)4-13(9)3-5;/h1,3-4H,2H2,(H,14,15);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEUNOYANUYYPKL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C2=NC(=CN2C=C1Cl)CC(=O)O)Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7Cl3N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(6,8-Dichloroimidazo[1,2-a]pyridin-2-yl)-acetic acid hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.